Cas no 2164373-81-1 (2-4-(methoxymethyl)phenyl-2-methylpropanoic acid)

• Product Name: 2-4-(methoxymethyl)phenyl-2-methylpropanoic acid
• CAS No: 2164373-81-1
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 6557203
• PubChem ID: 143449147
• Update Time: 2025-06-07

2-4-(methoxymethyl)phenyl-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-(methoxymethyl)phenyl-2-methylpropanoic acid
• 2164373-81-1
• EN300-1774984
• 2-[4-(methoxymethyl)phenyl]-2-methylpropanoic acid

• Inchi： 1S/C12H16O3/c1-12(2,11(13)14)10-6-4-9(5-7-10)8-15-3/h4-7H,8H2,1-3H3,(H,13,14)
• InChI Key： BROUTNLJPNKSOA-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1C=CC(COC)=CC=1)=O

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-4-(methoxymethyl)phenyl-2-methylpropanoic acid

Introduction to 2-4-(methoxymethyl)phenyl-2-methylpropanoic acid (CAS No. 2164373-81-1)

2-4-(methoxymethyl)phenyl-2-methylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 2164373-81-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a unique structural configuration, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and biochemical studies.

The molecular structure of 2-4-(methoxymethyl)phenyl-2-methylpropanoic acid consists of a phenyl ring substituted with a methoxymethyl group at the 2 and 4 positions, coupled with a 2-methylpropanoic acid side chain. This distinctive arrangement contributes to its distinct chemical reactivity and potential biological activity. The presence of both electron-donating and electron-withdrawing groups in its framework allows for diverse interactions with biological targets, making it an intriguing subject for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of structurally diverse compounds to address unmet medical needs. 2-4-(methoxymethyl)phenyl-2-methylpropanoic acid has emerged as a compound of interest due to its potential role in modulating various biological pathways. Researchers have been particularly keen on investigating its pharmacological properties, including its ability to interact with enzymes and receptors involved in inflammation, pain management, and metabolic disorders.

One of the most compelling aspects of 2-4-(methoxymethyl)phenyl-2-methylpropanoic acid is its versatility in chemical modifications. The methoxymethyl group provides a reactive site for further functionalization, enabling the synthesis of derivatives with enhanced specificity and efficacy. This flexibility has opened up new avenues for drug discovery, particularly in the design of targeted therapies that can selectively interact with disease-causing pathways.

Recent studies have highlighted the compound's potential in preclinical models as an inhibitor of certain enzymes implicated in chronic inflammatory conditions. The phenyl ring and its substituents appear to stabilize the compound's binding affinity to target proteins, suggesting that it could serve as a lead compound for the development of novel anti-inflammatory agents. Additionally, preliminary data suggest that modifications to the side chain may enhance its solubility and bioavailability, critical factors for clinical translation.

The synthesis of 2-4-(methoxymethyl)phenyl-2-methylpropanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enantioselective transformations, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also underscore the expertise required to produce it on an industrial scale.

In addition to its pharmaceutical applications, 2-4-(methoxymethyl)phenyl-2-methylpropanoic acid has shown promise in biochemical research. Its unique structural features make it a useful tool for studying enzyme mechanisms and interactions at the molecular level. Researchers are leveraging this compound to develop new probes and inhibitors that can provide insights into fundamental biological processes.

The growing interest in 2-4-(methoxymethyl)phenyl-2-methylpropanoic acid is also driven by advancements in computational chemistry and drug design algorithms. Molecular modeling studies have been instrumental in predicting how this compound might behave within biological systems, guiding researchers toward optimizing its structure for better therapeutic outcomes. These computational approaches complement experimental work, accelerating the discovery pipeline for new drug candidates.

As the field of medicinal chemistry continues to evolve, 2-4-(methoxymethyl)phenyl-2-methylpropanoic acid is poised to play a significant role in shaping future treatments. Its structural diversity, coupled with its demonstrated biological activity, positions it as a cornerstone compound for further exploration. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

In conclusion, 2-4-(methoxymethyl)phenyl-2-methylpropanoic acid (CAS No. 2164373-81-1) represents a fascinating compound with broad applications in pharmaceutical research and development. Its unique chemical properties and potential biological effects make it a compelling candidate for further study. As scientists continue to unravel its mysteries, we can anticipate new breakthroughs that will contribute to advancements in medicine and chemistry.